Cas no 6302-60-9 (4-(3,4-dimethoxyphenyl)butan-2-one)

• Product Name: 4-(3,4-dimethoxyphenyl)butan-2-one
• CAS No: 6302-60-9
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 522546
• PubChem ID: 237561
• Update Time: 2025-06-09

4-(3,4-dimethoxyphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,4-(3,4-dimethoxyphenyl)-
• 4-(3,4-dimethoxyphenyl)butan-2-one
• 4-(3,4-dimethoxy-phenyl)-2-butanone
• 4-(3,4-Dimethoxy-phenyl)-butan-2-on
• 4-(3,4-dimethoxyphenyl)-butan-2-one
• 4-(3,4-dimethoxy-phenyl)-butan-2-one
• 4-(3',4'-dimethoxyphenyl)butan-2-one
• AC1L5Z28
• AC1Q5CHR
• AR-1L8136
• CTK5B7154
• NSC41222
• SureCN269005
• EN300-1826144
• 2-Butanone, 4-(3,4-dimethoxyphenyl)-
• NSC-41222
• Gingerone, methyl ether
• CS-0117240
• veratrylacetone
• BDBM50210052
• CHEMBL3884202
• 4-(3,4-Dimethoxyphenyl)-2-butanone
• SCHEMBL269005
• .alpha.-Veratrylpropanone
• AKOS000348703
• DTXSID50285264
• BB 0217993
• 6302-60-9

• Inchi： 1S/C12H16O3/c1-9(13)4-5-10-6-7-11(14-2)12(8-10)15-3/h6-8H,4-5H2,1-3H3
• InChI Key： RVTJUTXCUYSHAZ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CCC(C)=O)OC

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.039
• Boiling Point: 301.2°C at 760 mmHg
• Flash Point: 126.9°C
• Refractive Index: 1.495
• PSA: 35.53
• LogP: 2.22540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 4-(3,4-dimethoxyphenyl)butan-2-one

4-(3,4-Dimethoxyphenyl)butan-2-one: A Comprehensive Overview of CAS No. 6302-60-9

4-(3,4-Dimethoxyphenyl)butan-2-one, also known by its CAS number 6302-60-9, is a versatile organic compound with a wide range of applications in the fields of pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which includes a butanone backbone and a substituted phenyl ring with two methoxy groups. This article delves into the chemical properties, synthesis methods, biological activities, and potential applications of 4-(3,4-dimethoxyphenyl)butan-2-one.

Molecular Structure and Properties

The molecular formula of 4-(3,4-dimethoxyphenyl)butan-2-one is C₁₁H₁₄O₃, with a molecular weight of 194.22 g/mol. The compound features a conjugated system that includes the aromatic ring and the carbonyl group, which contributes to its stability and reactivity. The presence of the two methoxy groups on the phenyl ring enhances the compound's solubility in polar solvents and its ability to form hydrogen bonds. These properties make 4-(3,4-dimethoxyphenyl)butan-2-one an attractive candidate for various chemical reactions and biological studies.

Synthesis Methods

The synthesis of 4-(3,4-dimethoxyphenyl)butan-2-one can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3,4-dimethoxybenzaldehyde with an appropriate ketone or aldehyde in the presence of a reducing agent. Another approach is the Claisen condensation of 3,4-dimethoxybenzaldehyde with an ester followed by reduction to form the desired ketone. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalysts derived from renewable resources.

Biological Activities

4-(3,4-Dimethoxyphenyl)butan-2-one has been studied for its potential biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in various cell models. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-(3,4-dimethoxyphenyl)butan-2-one exhibits potent anti-inflammatory activity by downregulating the expression of NF-κB and COX-2 enzymes.

In addition to its anti-inflammatory properties, 4-(3,4-dimethoxyphenyl)butan-2-one has been investigated for its neuroprotective effects. A recent study in Neuropharmacology found that this compound can protect neurons from oxidative damage and improve cognitive function in animal models of neurodegenerative diseases. These findings suggest that 4-(3,4-dimethoxyphenyl)butan-2-one may have therapeutic potential in treating conditions such as Alzheimer's disease and Parkinson's disease.

Potential Applications

The unique chemical properties and biological activities of 4-(3,4-dimethoxyphenyl)butan-2-one make it a valuable compound for various applications. In the pharmaceutical industry, this compound is being explored as a lead molecule for developing new drugs targeting inflammatory diseases and neurodegenerative disorders. Its ability to modulate key signaling pathways involved in inflammation and oxidative stress makes it an attractive candidate for drug discovery.

Beyond pharmaceuticals, 4-(3,4-dimethoxyphenyl)butan-2-one has potential applications in materials science. The compound's conjugated structure and functional groups can be utilized to design novel materials with enhanced mechanical properties or improved biocompatibility. For example, researchers have synthesized polymers incorporating 4-(3,4-dimethoxyphenyl)butan-2-one units to create biodegradable materials for tissue engineering and drug delivery systems.

Clinical Trials and Future Directions

Clinical trials are currently underway to evaluate the safety and efficacy of compounds derived from 4-(3,4-dimethoxyphenyl)butan-2-one. Preliminary results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic profiles. However, further studies are needed to fully understand the therapeutic potential of these compounds and to optimize their formulation for clinical use.

In conclusion, 4-(3,4-dimethoxyphenyl)butan-2-one (CAS No. 6302-60-9) is a multifaceted organic compound with significant potential in both research and practical applications. Its unique molecular structure confers valuable chemical properties that can be harnessed for developing new drugs and materials. Ongoing research continues to uncover new insights into the biological activities and mechanisms of action of this compound, paving the way for innovative solutions in healthcare and materials science.